Cas no 503621-01-0 (Tert-Butyl (2-(hydroxymethyl)benzofuran-4-yl)carbamate)

Tert-Butyl (2-(hydroxymethyl)benzofuran-4-yl)carbamate is a specialized organic compound featuring a benzofuran core functionalized with a hydroxymethyl group at the 2-position and a tert-butoxycarbonyl (Boc) protected amine at the 4-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. The Boc group offers stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating further derivatization. The hydroxymethyl moiety provides a handle for additional functionalization, enhancing its utility in medicinal chemistry. Its well-defined reactivity and compatibility with diverse reaction conditions make it a versatile building block for drug discovery and fine chemical applications.

Tert-Butyl (2-(hydroxymethyl)benzofuran-4-yl)carbamate structure

503621-01-0 structure

Product Name:Tert-Butyl (2-(hydroxymethyl)benzofuran-4-yl)carbamate

CAS No:503621-01-0

MF:C₁₄H₁₇NO₄

MW:263.289084196091

CID:2117254

Update Time:2025-06-08

Tert-Butyl (2-(hydroxymethyl)benzofuran-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 2-(hydroxymethyl)benzofuran-4-ylcarbamate
- tert-Butyl (2-(hydroxymethyl)benzofuran-4-yl)carbamate
- FCH2901329
- AX8276818
- Tert-Butyl (2-(hydroxymethyl)benzofuran-4-yl)carbamate
- Inchi： 1S/C14H17NO4/c1-14(2,3)19-13(17)15-11-5-4-6-12-10(11)7-9(8-16)18-12/h4-7,16H,8H2,1-3H3,(H,15,17)
- InChI Key： PZQCMPNTHULUNY-UHFFFAOYSA-N
- SMILES： O(C(NC1=CC=CC2=C1C=C(CO)O2)=O)C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 326
XLogP3: 2
Topological Polar Surface Area: 71.7

Tert-Butyl (2-(hydroxymethyl)benzofuran-4-yl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM521214-1g	tert-Butyl (2-(hydroxymethyl)benzofuran-4-yl)carbamate	503621-01-0	97%	1g	$691	2024-07-16
Alichem	A019095677-1g	tert-Butyl (2-(hydroxymethyl)benzofuran-4-yl)carbamate	503621-01-0	97%	1g	$745.56	2023-09-01